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Abstract

1-Acetyl-3,5-dimethyl adamantane, a ketone derivative of the tricyclic hydrocarbon
adamantane, represents a unique chemical entity with potential applications in medicinal
chemistry and materials science. This whitepaper provides a comprehensive overview of the
discovery, synthesis, and known properties of this compound. Detailed experimental protocols
for its synthesis are presented, along with a summary of its chemical and physical
characteristics. While the biological activity of this specific adamantane derivative remains
largely unexplored, this guide serves as a foundational resource for researchers interested in
its further investigation and potential applications.

Introduction

Adamantane and its derivatives have garnered significant attention in the scientific community
due to their rigid, cage-like structure, high lipophilicity, and remarkable thermal and chemical
stability. These properties have led to their use in a wide range of applications, from antiviral
drugs like Amantadine and the Alzheimer's medication Memantine to the development of
advanced polymers and lubricants. The unique three-dimensional structure of the adamantane
cage allows for precise substitution at its bridgehead positions, enabling the synthesis of a
diverse array of functionalized derivatives.
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This guide focuses specifically on 1-acetyl-3,5-dimethyl adamantane, a molecule that
combines the bulky, lipophilic adamantane core with a reactive acetyl group. This combination
of functionalities makes it an intriguing candidate for further chemical modification and
biological evaluation.

Discovery and History

The initial discovery and first reported synthesis of 1-acetyl-3,5-dimethyl adamantane are not
well-documented in publicly accessible scientific literature. While the parent compound,
adamantane, was first isolated in 1933 and its synthesis was achieved in 1941, the history of
this specific dimethylated acetyl derivative is less clear.

A significant development in the synthesis of this compound is detailed in a patent filed in the
early 2000s, which describes a method for its preparation. This suggests that while the
compound may have been synthesized earlier, its documented preparation and
characterization became more prominent with the filing of this patent. The compound is
identified by the Chemical Abstracts Service (CAS) Registry Number 40430-57-7.

Physicochemical Properties

A summary of the key physicochemical properties of 1-acetyl-3,5-dimethyl adamantane is
provided in the table below.

Property Value Source
CAS Number 40430-57-7 [1]
Molecular Formula C14H220 [1]
Molecular Weight 206.32 g/mol [1]

3,5-Dimethyl-1-adamantyl
Alternate Name [1]
Methyl Ketone

Further experimental data on properties such as melting point, boiling point, and solubility are
not readily available in the surveyed literature.

Synthesis of 1-Acetyl-3,5-dimethyl Adamantane
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Two primary synthetic approaches for 1-acetyl-3,5-dimethyl adamantane can be considered:
a patented method involving aerobic oxidation and the classical Friedel-Crafts acylation.

Patented Synthesis via Aerobic Oxidation

A specific method for the synthesis of 1-acetyl-3,5-dimethyladamantane is detailed in U.S.
Patent US06429314B1. This procedure involves the cobalt-catalyzed aerobic oxidation of 1,3-
dimethyladamantane in the presence of biacetyl.[2]

Experimental Protocol:

A mixture of 1,3-dimethyladamantane (3 mmol), biacetyl (18 mmol), N-hydroxyphthalimide (0.3
mmol), cobalt (I1) acetate (0.015 mmol), and acetic acid (3 ml) is stirred at 75°C under an
oxygen atmosphere (1 atm) for 8 hours.[2] Gas chromatographic analysis of the reaction
mixture reveals the formation of 1-acetyl-3,5-dimethyladamantane with a yield of 58%.[2] A
notable side-product, 1-acetyl-3,5-dimethyl-7-adamantanol, is also formed with a yield of 22%.
[2] The conversion rate of 1,3-dimethyladamantane is reported to be 94%.[2]

Quantitative Data Summary:

Reactant/Product Molar Ratio/Amount Yield
1,3-Dimethyladamantane 3 mmol

Biacetyl 18 mmol

N-Hydroxyphthalimide 0.3 mmol

Cobalt (I) acetate 0.015 mmol

Acetic Acid 3ml

1-Acetyl-3,5- £8%

dimethyladamantane

1-Acetyl-3,5-dimethyl-7-
adamantanol

22%

Experimental Workflow:
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Caption: Workflow for the patented synthesis of 1-Acetyl-3,5-dimethyl Adamantane.

Theoretical Synthesis via Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental and widely used method for the synthesis of aryl
and alkyl ketones.[3][4] This electrophilic aromatic substitution reaction involves the reaction of
an arene or an activated alkane with an acylating agent, such as an acyl chloride or an acid
anhydride, in the presence of a Lewis acid catalyst.[3][4]
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For the synthesis of 1-acetyl-3,5-dimethyl adamantane, this would involve the reaction of 1,3-
dimethyladamantane with an acetylating agent like acetyl chloride in the presence of a Lewis
acid catalyst such as aluminum chloride (AICI3).

Hypothetical Reaction Scheme:

G,B—Dimethyladamantane) (Acetyl Chloride) Q

Click to download full resolution via product page
Caption: Proposed Friedel-Crafts acylation of 1,3-dimethyladamantane.
Logical Relationship of Friedel-Crafts Acylation Mechanism:

The mechanism of the Friedel-Crafts acylation involves the initial formation of a highly
electrophilic acylium ion, which then attacks the electron-rich adamantane core.
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Caption: Mechanistic steps of the Friedel-Crafts acylation.

Biological Activity and Potential Applications

Currently, there is a notable absence of published research specifically detailing the biological
activity or pharmacological properties of 1-acetyl-3,5-dimethyl adamantane. While many
adamantane derivatives have been extensively studied and developed as therapeutic agents,
this particular compound remains an area ripe for investigation.

The presence of the acetyl group offers a potential site for further chemical modifications, such
as conversion to an oxime, hydrazone, or other derivatives, which could be screened for a
variety of biological activities. Given the established neuroprotective effects of other dimethyl-
adamantane derivatives like Memantine, exploring the neurological effects of 1-acetyl-3,5-
dimethyl adamantane and its derivatives could be a promising avenue of research.
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Characterization Data

Detailed characterization data, such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) spectra for 1-acetyl-3,5-dimethyl adamantane, are not readily available in
the public domain. Commercial suppliers of this compound may provide such data upon
request.[5]

Conclusion

1-Acetyl-3,5-dimethyl adamantane is a synthetically accessible derivative of adamantane
with potential for further exploration in medicinal chemistry and materials science. This guide
has provided a comprehensive overview of the current knowledge on this compound, including
a detailed experimental protocol for its synthesis. The lack of data on its biological activity
presents a clear opportunity for future research. The methodologies and information presented
herein are intended to serve as a valuable resource for scientists and researchers embarking
on the study of this intriguing molecule. Further investigation into its synthesis optimization,
characterization, and biological evaluation is warranted to unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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